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Compound of Interest

Compound Name: 3-Methylisonicotinic acid

CAS No.: 4021-12-9

Cat. No.: B121997

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic characteristics of

3-Methylisonicotinic acid (CAS No: 4021-12-9), a key pyridinecarboxylic acid derivative

utilized in the synthesis of various pharmaceutical compounds. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed experimental

protocols and predicted spectroscopic data to facilitate its identification and characterization.

While direct experimental spectra for 3-Methylisonicotinic acid are not widely available in

public databases, this guide presents predicted data based on established principles of nuclear

magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry

(MS). These predictions, coupled with detailed methodologies for data acquisition, provide a

robust framework for the analysis of this compound.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 3-Methylisonicotinic
acid. These values are derived from computational models and analysis of structurally similar
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compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Spectral Data for 3-Methylisonicotinic acid

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~13.0 - 11.0 Singlet (broad) 1H
Carboxylic acid proton

(-COOH)

~8.5 Singlet 1H
H2 (proton on the

pyridine ring)

~8.4 Doublet 1H
H6 (proton on the

pyridine ring)

~7.4 Doublet 1H
H5 (proton on the

pyridine ring)

~2.4 Singlet 3H Methyl protons (-CH₃)

Solvent: DMSO-d₆

Table 2: Predicted ¹³C NMR Spectral Data for 3-Methylisonicotinic acid

Chemical Shift (δ, ppm) Assignment

~167 Carboxylic acid carbon (-COOH)

~152 C6 (pyridine ring)

~148 C2 (pyridine ring)

~140 C4 (pyridine ring)

~135 C3 (pyridine ring)

~125 C5 (pyridine ring)

~18 Methyl carbon (-CH₃)
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Solvent: DMSO-d₆

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands for 3-Methylisonicotinic acid

Wavenumber (cm⁻¹) Intensity Assignment

3300 - 2500 Broad
O-H stretch (from carboxylic

acid, H-bonded)

~3100 - 3000 Medium C-H stretch (aromatic)

~2950 - 2850 Weak C-H stretch (methyl)

1710 - 1680 Strong C=O stretch (carboxylic acid)

1600 - 1450 Medium-Strong
C=C and C=N stretching

(pyridine ring)

1320 - 1210 Strong C-O stretch (carboxylic acid)

950 - 910 Medium, Broad O-H bend (out-of-plane)

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Data for 3-Methylisonicotinic acid

m/z Ratio Proposed Fragment

137 [M]⁺ (Molecular Ion)

120 [M - OH]⁺

92 [M - COOH]⁺

78 [C₅H₄N]⁺ (Pyridine ring fragment)

Ionization Method: Electron Ionization (EI)

Experimental Protocols
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The following are generalized protocols for acquiring spectroscopic data for solid organic

compounds like 3-Methylisonicotinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Accurately weigh 5-25 mg of 3-Methylisonicotinic acid for ¹H NMR or 50-100 mg for ¹³C

NMR.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

DMSO-d₆, CDCl₃) in a clean, dry vial.

To ensure a homogeneous solution, the sample may be gently vortexed or sonicated.

Filter the solution through a pipette with a cotton or glass wool plug into a clean 5 mm

NMR tube to remove any particulate matter.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing, if required.

Data Acquisition:

Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth

according to the manufacturer's guidelines.

Place the sample into the NMR magnet.

Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve

optimal homogeneity.

Acquire the ¹H and/or ¹³C NMR spectra using standard acquisition parameters. For ¹³C

NMR, a proton-decoupled experiment is typically performed.

Data Processing:

Apply Fourier transformation to the acquired free induction decay (FID).
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Phase the resulting spectrum and perform baseline correction.

Calibrate the chemical shift axis using the signal from the internal standard (TMS at 0

ppm) or the residual solvent peak.

Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of powdered 3-Methylisonicotinic acid onto the ATR crystal.

Lower the press arm to ensure firm contact between the sample and the crystal.

Sample Preparation (Thin Solid Film):

Dissolve a small amount of the solid sample in a volatile solvent (e.g., methylene chloride

or acetone).

Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr).

Allow the solvent to evaporate completely, leaving a thin film of the compound on the

plate.

Data Acquisition:

Place the prepared sample (ATR unit or salt plate) into the sample compartment of the FT-

IR spectrometer.

Acquire a background spectrum of the empty sample holder.

Acquire the sample spectrum over the desired wavenumber range (typically 4000-400

cm⁻¹).

The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the final absorbance or transmittance spectrum.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b121997/docs?utm_src=pdf-body#spectroscopic-analysis-of-3-methylisonicotinic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS)
Sample Introduction:

For a solid sample, a direct insertion probe is typically used. A small amount of 3-
Methylisonicotinic acid is placed in a capillary tube at the end of the probe.

Alternatively, the sample can be dissolved in a suitable solvent and introduced via a liquid

chromatography system (LC-MS).

Ionization (Electron Ionization - EI):

The sample is vaporized by heating in the ion source under high vacuum.

The gaseous molecules are bombarded with a high-energy electron beam (typically 70

eV).

This causes the molecules to ionize, forming a molecular ion (M⁺) and various fragment

ions.

Mass Analysis:

The generated ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight).

The analyzer separates the ions based on their mass-to-charge (m/z) ratio.

Detection:

The separated ions are detected, and their abundance is recorded as a function of their

m/z ratio, generating the mass spectrum.

Visualized Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of an

organic compound.
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Caption: General workflow for the spectroscopic analysis of 3-Methylisonicotinic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b121997/docs?utm_src=pdf-body-img#spectroscopic-analysis-of-3-methylisonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b121997/docs?utm_src=pdf-body#spectroscopic-analysis-of-3-methylisonicotinic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Spectroscopic Analysis of 3-Methylisonicotinic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121997/docs#spectroscopic-analysis-of-3-
methylisonicotinic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b121997/docs#spectroscopic-analysis-of-3-methylisonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b121997/docs#spectroscopic-analysis-of-3-methylisonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b121997/docs#spectroscopic-analysis-of-3-methylisonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b121997/docs#spectroscopic-analysis-of-3-methylisonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b121997?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

